Cas no 53499-40-4 (N-Desmethyl Diphenhydramine Hydrochloride)

• Product Name: N-Desmethyl Diphenhydramine Hydrochloride
• CAS No: 53499-40-4
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• MDL: MFCD00546051
• CID: 1025703
• Update Time: 2025-11-01

N-Desmethyl Diphenhydramine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Benzhydryloxy)-N-methylethanamine hydrochloride
• N-Desmethyl Diphenhydramine Hydrochloride
• 2-(Benzhydryloxy)-N-methylethamine hydrochloride
• 2-(Benzhydryloxy)-n-MethylethanaMine hcl
• 2-(Diphenylmethoxy)-N-methylethanamine hydrochloride N-Desmethyldiphenhydramine hydrochloride
• 2-benzhydryloxy-N-methylethanamine,hydrochloride
• 2-(Diphenylmethoxy)-N-methylethanamine hydrochloride
• Diphenhydramine Hydrochloride Imp. A

• MDL： MFCD00546051
• Inchi： 1S/C16H19NO.ClH/c1-17-12-13-18-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15;/h2-11,16-17H,12-13H2,1H3;1H
• InChI Key： OARUOQLHKTZEIM-UHFFFAOYSA-N
• SMILES： Cl.O(CCNC)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 277.12300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 21.26000
• LogP: 4.20490

N-Desmethyl Diphenhydramine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Desmethyl Diphenhydramine Hydrochloride

Professional Introduction to N-Desmethyl Diphenhydramine Hydrochloride (CAS No. 53499-40-4)

N-Desmethyl Diphenhydramine Hydrochloride, a compound with the chemical name N-Desmethyl Diphenhydramine Hydrochloride, is a significant derivative in the field of pharmaceutical chemistry. This compound, identified by its CAS number 53499-40-4, has garnered considerable attention due to its role in drug metabolism and potential therapeutic applications. As a metabolite of the well-known antihistamine drug diphenhydramine, N-Desmethyl Diphenhydramine Hydrochloride plays a crucial role in understanding the pharmacokinetics and pharmacodynamics of its parent compound.

The synthesis and characterization of N-Desmethyl Diphenhydramine Hydrochloride are essential for researchers aiming to develop new drugs or improve existing ones. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various analytical and pharmaceutical applications. Recent advancements in analytical techniques have enabled more precise identification and quantification of this metabolite in biological matrices, contributing to a better understanding of drug metabolism pathways.

In the realm of drug development, N-Desmethyl Diphenhydramine Hydrochloride serves as an important marker for assessing the metabolic activity of certain enzymes, particularly cytochrome P450 enzymes. These enzymes are pivotal in the metabolism of many pharmaceutical compounds, including diphenhydramine. The study of N-Desmethyl Diphenhydramine Hydrochloride has provided valuable insights into the metabolic pathways of antihistamines, helping researchers design more effective and safer drugs.

Recent research has also explored the potential therapeutic applications of N-Desmethyl Diphenhydramine Hydrochloride. While it is primarily known as a metabolite, studies suggest that it may possess independent pharmacological properties. For instance, some investigations have indicated that N-Desmethyl Diphenhydramine Hydrochloride might exhibit sedative or anxiolytic effects, although these effects are generally less pronounced compared to its parent compound. Such findings open up new avenues for exploring its use in treating various neurological disorders.

The chemical structure of N-Desmethyl Diphenhydramine Hydrochloride is characterized by a benzene ring substituted with a dimethylamino group and a hydroxymethyl group at the nitrogen position. This structural feature contributes to its interaction with various biological targets, including receptors and enzymes. The hydrochloride salt form further enhances its solubility in water, making it more accessible for biological studies and drug formulation.

Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been increasingly utilized to study the interactions between N-Desmethyl Diphenhydramine Hydrochloride and biological targets. These computational approaches have helped researchers predict the binding affinities and mechanisms of action of this compound, providing valuable insights for drug design and optimization.

The role of N-Desmethyl Diphenhydramine Hydrochloride in clinical trials has also been a subject of interest. While it is not typically used as a standalone therapeutic agent, its presence in plasma samples from patients taking diphenhydramine serves as an important biomarker for assessing metabolic health. Additionally, studying the levels of this metabolite can help predict potential drug-drug interactions, particularly those involving cytochrome P450 enzymes.

In conclusion, N-Desmethyl Diphenhydramine Hydrochloride (CAS No. 53499-40-4) is a vital compound in pharmaceutical research and development. Its significance as a metabolite of diphenhydramine and its potential therapeutic applications make it a subject of extensive study. With ongoing research focusing on its pharmacological properties and interactions with biological targets, this compound continues to contribute to advancements in drug metabolism and development.